Cas no 2549066-46-6 (1-(pyridine-4-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine)

• Product Name: 1-(pyridine-4-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine
• CAS No: 2549066-46-6
• MF: C₁₂H₁₃N₅OS
• MW: 275.329519987106
• CID: 5340772
• PubChem ID: 154583679
• Update Time: 2025-05-26

1-(pyridine-4-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2549066-46-6
• 1-(pyridine-4-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine
• AKOS039833126
• F6549-0996
• 4-Pyridinyl[4-(1,2,5-thiadiazol-3-yl)-1-piperazinyl]methanone

• Inchi： 1S/C12H13N5OS/c18-12(10-1-3-13-4-2-10)17-7-5-16(6-8-17)11-9-14-19-15-11/h1-4,9H,5-8H2
• InChI Key： FTJDLVXXLQALNO-UHFFFAOYSA-N
• SMILES： C(C1C=CN=CC=1)(N1CCN(C2C=NSN=2)CC1)=O

Computed Properties

• Exact Mass: 275.08408123g/mol
• Monoisotopic Mass: 275.08408123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 484.1±40.0 °C(Predicted)
• pka: 4.49±0.10(Predicted)

Additional information on 1-(pyridine-4-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine

Introduction to 1-(pyridine-4-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine (CAS No. 2549066-46-6) in Modern Chemical and Pharmaceutical Research

The compound 1-(pyridine-4-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine, identified by the CAS number 2549066-46-6, represents a significant advancement in the field of medicinal chemistry. This heterocyclic derivative has garnered attention due to its unique structural features and potential applications in drug discovery. The molecular framework integrates a pyridine carboxamide moiety with a piperazine ring linked to a 1,2,5-thiadiazole scaffold, creating a versatile platform for further chemical modifications and biological evaluations.

In recent years, the exploration of thiadiazole derivatives has been extensively studied for their pharmacological properties. The 1,2,5-thiadiazole core is particularly recognized for its role in antimicrobial, anti-inflammatory, and anticancer therapies. When combined with the piperazine group, which is known for its ability to modulate neurotransmitter systems, the compound exhibits promising potential in central nervous system (CNS) drug development. The pyridine-4-carbonyl moiety further enhances its reactivity, allowing for diverse functionalization strategies that can tailor its biological activity.

Recent research has highlighted the importance of structure-activity relationships (SAR) in optimizing such compounds for therapeutic use. Studies have demonstrated that modifications at the thiadiazole ring can significantly influence the compound's interaction with biological targets. For instance, substituents introduced at the 3-position of the thiadiazole can alter its binding affinity to enzymes and receptors involved in metabolic pathways. This flexibility makes 1-(pyridine-4-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine a valuable scaffold for developing novel pharmacological agents.

The compound's potential in addressing neurological disorders has been particularly intriguing. Piperazine derivatives are well-documented for their role in modulating dopamine and serotonin pathways, which are implicated in conditions such as depression and Parkinson's disease. By incorporating a thiadiazole ring, researchers aim to enhance these effects while minimizing side reactions. Preliminary in vitro studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes associated with neurodegeneration, suggesting their therapeutic relevance.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 1-(pyridine-4-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine. Molecular docking simulations have been employed to predict how this molecule interacts with target proteins. These simulations not only help in identifying potential binding sites but also aid in designing analogs with improved efficacy and reduced toxicity. The integration of machine learning algorithms has further accelerated this process by enabling rapid screening of large libraries of compounds.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the pyridine carboxamide group followed by coupling with the thiadiazole moiety through nucleophilic substitution or condensation reactions. Recent innovations in synthetic methodologies have improved both yield and purity, making it feasible to produce sufficient quantities for extensive biological testing. Catalytic processes have been particularly effective in streamlining these reactions while maintaining high selectivity.

Biological evaluation of 1-(pyridine-4-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine has revealed intriguing properties that warrant further investigation. In cell-based assays, the compound has shown dose-dependent inhibition of certain kinases associated with cancer progression. Additionally, its interaction with mitochondrial enzymes suggests potential applications in managing metabolic disorders. These findings underscore the importance of thorough characterization before moving to clinical trials.

The compound's pharmacokinetic profile is another critical aspect under scrutiny. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Modifications to enhance bioavailability while reducing off-target effects are ongoing areas of research. Lipophilicity adjustments and solubility enhancements are being explored to optimize its formulation for oral administration.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing research on this compound. Publicly available datasets and preclinical results have facilitated knowledge sharing among researchers worldwide. Open-access journals and online databases have made it easier to disseminate findings rapidly, fostering innovation and collaboration across disciplines.

The future direction of research on 1-(pyridine-4-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine includes exploring its role in combination therapies alongside existing drugs. Synergistic effects between different pharmacological agents could lead to more effective treatments for complex diseases such as cancer and neurodegenerative disorders. Furthermore, green chemistry principles are being applied to develop sustainable synthetic routes that minimize environmental impact while maintaining high efficiency.

In conclusion,1-(pyridine-4-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine (CAS No. 2549066-46-6) represents a promising candidate for further development in medicinal chemistry. Its unique structural features combined with recent advancements in synthetic and computational methods position it as a valuable tool for addressing unmet medical needs. Continued research efforts will likely uncover new applications and refine its therapeutic potential.